Cas no 2344678-97-1 (6-Oxaspiro[2.5]octane-1-ethanamine, hydrochloride (1:1))

• Product Name: 6-Oxaspiro[2.5]octane-1-ethanamine, hydrochloride (1:1)
• CAS No: 2344678-97-1
• MF: C₉H₁₈ClNO
• MW: 191.698321819305
• CID: 5412972
• Update Time: 2025-07-26

6-Oxaspiro[2.5]octane-1-ethanamine, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 6-Oxaspiro[2.5]octane-1-ethanamine, hydrochloride (1:1)

• Inchi： 1S/C9H17NO.ClH/c10-4-1-8-7-9(8)2-5-11-6-3-9;/h8H,1-7,10H2;1H
• InChI Key： KLYUFSJCVCLNCA-UHFFFAOYSA-N
• SMILES： C(C1CC21CCOCC2)CN.Cl

Additional information on 6-Oxaspiro[2.5]octane-1-ethanamine, hydrochloride (1:1)

Introduction to 6-Oxaspiro[2.5]octane-1-ethanamine, hydrochloride (1:1) and Its Significance in Modern Chemical Research

The compound with the CAS number 2344678-97-1, specifically 6-Oxaspiro[2.5]octane-1-ethanamine, hydrochloride (1:1), represents a fascinating subject of study in the realm of medicinal chemistry and chemical biology. This spirocyclic amine derivative has garnered attention due to its unique structural features and potential applications in drug discovery and molecular recognition. The spirocyclic framework, characterized by a central oxygen atom linking two rings, introduces rigidity and conformational constraints that can influence its interactions with biological targets.

In recent years, the exploration of spirocyclic compounds has seen significant advancements, particularly in the design of bioactive molecules. The 6-Oxaspiro[2.5]octane-1-ethanamine scaffold offers a versatile platform for modulating pharmacophoric properties, making it a valuable candidate for developing novel therapeutic agents. The hydrochloride salt form enhances the compound's solubility and stability, facilitating its use in various experimental settings.

One of the most compelling aspects of this compound is its potential role in modulating neurological pathways. Studies have suggested that spirocyclic amine derivatives can interact with neurotransmitter receptors and ion channels, potentially leading to applications in treating neurological disorders. The presence of an oxygen atom in the spirocyclic core further enhances its ability to engage with biological targets, providing a basis for designing molecules with specific binding affinities.

Recent research has also highlighted the compound's utility in developing sensors and probes for biochemical applications. The spirocyclic structure allows for precise tuning of electronic properties, making it suitable for designing molecular sensors that can detect specific analytes with high sensitivity. This capability is particularly relevant in diagnostic chemistry, where rapid and accurate detection of biological markers is crucial.

The synthesis of 6-Oxaspiro[2.5]octane-1-ethanamine, hydrochloride (1:1) involves multi-step organic transformations, showcasing the ingenuity of synthetic chemists in constructing complex molecular architectures. The process typically involves cyclization reactions followed by functional group modifications to introduce the necessary pharmacophoric elements. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions, have been employed to achieve high yields and purity levels.

The hydrochloride salt form of this compound not only improves its handling properties but also enhances its pharmacokinetic profile. Salt formation can modulate solubility, melting point, and other physicochemical properties, which are critical factors in drug development. The 1:1 stoichiometry indicates a balanced interaction between the base and the hydrochloride anion, ensuring optimal stability and reactivity.

In the context of drug discovery, 6-Oxaspiro[2.5]octane-1-ethanamine serves as a valuable building block for structure-activity relationship (SAR) studies. By systematically modifying substituents on the spirocyclic core, researchers can elucidate key structural features that contribute to bioactivity. This approach allows for the rational design of analogs with improved efficacy and reduced side effects.

The compound's potential applications extend beyond pharmaceuticals into materials science and nanotechnology. The unique structural motifs present in spirocyclic compounds make them attractive candidates for designing functional materials with tailored properties. For instance, they can be incorporated into polymers or nanoparticles to enhance their functionality or stability.

From a computational chemistry perspective, 6-Oxaspiro[2.5]octane-1-ethanamine has been subjected to extensive molecular modeling studies to understand its interactions with biological targets at an atomic level. These studies provide insights into binding mechanisms and help predict drug-like properties such as binding affinity and selectivity. Advanced computational techniques like molecular dynamics simulations have been instrumental in visualizing dynamic interactions within biological systems.

The future prospects of this compound are promising, with ongoing research exploring its role in various therapeutic areas. Innovations in synthetic chemistry continue to unlock new possibilities for designing derivatives with enhanced properties. Collaborative efforts between academia and industry are essential to translate these findings into tangible applications that benefit society.